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Compound of Interest

Compound Name: Factor B-IN-1

Cat. No.: B8145627

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
synthesis, and biological activity of Factor B-IN-1, a potent inhibitor of complement Factor B.
The information is curated for researchers, scientists, and drug development professionals
working in the fields of immunology, inflammation, and complement-mediated diseases.

Core Chemical and Physical Properties

Factor B-IN-1 is a small molecule inhibitor with the chemical formula C19H16N4O2.[1] Its
molecular weight is 332.36 g/mol .[1][2] The compound is typically supplied as a solid, ranging
in color from white to light brown.[2]
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Property Value Reference
CAS Number 1481631-75-7 [1][21[3][4]
Molecular Formula C19H16N4O2 [1][2]
Molecular Weight 332.36 g/mol [2]
Appearance White to light brown solid [2]

Purity >95% [3]

N#CC1=CC=C2N=C(C(0)C3=
SMILES C(OC)C=C(C)C4=C3C=CN4)N  [2]
C2=C1

Solubility: Factor B-IN-1 is soluble in dimethyl sulfoxide (DMSO) at a concentration of 50
mg/mL (150.44 mM), often requiring ultrasonication for complete dissolution.[2] It is important
to use freshly opened, anhydrous DMSO as the compound is hygroscopic, and the presence of
water can significantly impact its solubility.[2] For in vivo studies, formulations have been
developed using co-solvents. For example, a clear solution of at least 1.25 mg/mL (3.76 mM)
can be achieved in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, or
in 10% DMSO and 90% corn oil.[2]

Storage: For long-term storage, Factor B-IN-1 powder should be kept in a cool, dry place.
Stock solutions are best stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2]
Repeated freeze-thaw cycles should be avoided to maintain the integrity of the compound.[2]

Synthesis and Purification

Factor B-IN-1 is a synthetic compound, with its synthesis detailed in patent
WO02013164802A1, specifically in Example 24.[2][5] While the full, step-by-step protocol from
the patent is not publicly available through general web searches, the patent document itself
would contain the definitive methodology for its preparation and purification. Researchers
interested in synthesizing this compound should refer directly to this patent for detailed
experimental procedures.

Biological Activity and Mechanism of Action
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Factor B-IN-1 is an inhibitor of Factor B, a key serine protease in the alternative pathway of the
complement system.[1][2][5] The complement system is a critical component of the innate
immune system, and its dysregulation is implicated in a variety of inflammatory and
autoimmune diseases. By inhibiting Factor B, Factor B-IN-1 effectively blocks the amplification
loop of the complement cascade.

The precise inhibitory concentration (IC50) and other quantitative measures of its biological
activity are not readily available in the public domain but are expected to be detailed within the
aforementioned patent. For comparison, another known Factor B inhibitor, LNP023
(Iptacopan), has a reported IC50 value of 10 nM.[6]

Signaling Pathway of the Alternative Complement
Pathway

The following diagram illustrates the central role of Factor B in the alternative complement
pathway and the point of inhibition by Factor B-IN-1.
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Alternative Complement Pathway and Inhibition by Factor B-IN-1
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Caption: Inhibition of Factor B by Factor B-IN-1 blocks the formation of the C3 convertase,
halting the amplification loop of the alternative complement pathway.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and biological characterization of
Factor B-IN-1 are proprietary and contained within patent WO2013164802A1. Researchers
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requiring these specific methodologies are advised to consult this primary source document.

The general approach to characterizing a Factor B inhibitor would likely involve the following
experimental workflows:

In Vitro Factor B Inhibition Assay Workflow

This diagram outlines a typical workflow for assessing the inhibitory activity of a compound like
Factor B-IN-1 against Factor B.

In Vitro Factor B Inhibition Assay Workflow
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Caption: A generalized workflow for determining the in vitro inhibitory potency of Factor B-IN-1.
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Conclusion

Factor B-IN-1 is a valuable research tool for investigating the role of the alternative
complement pathway in health and disease. Its specific inhibition of Factor B makes it a
promising lead compound for the development of therapeutics targeting complement-mediated
disorders. This guide provides a foundational understanding of its chemical and physical
properties, with the key source for detailed experimental protocols being patent
WO02013164802A1. Further research and publication are anticipated to more fully elucidate the
therapeutic potential of this and similar molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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